2-({[3-(3,4-Dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-3-ethyl-3,4-dihydroquinazolin-4-one

• IUPAC Name: 2-[[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methylsulfanyl]-3-ethylquinazolin-4-one
• InChI: InChI=1S/C21H20N4O4S/c1-4-25-20(26)14-7-5-6-8-15(14)22-21(25)30-12-18-23-19(24-29-18)13-9-10-16(27-2)17(11-13)28-3/h5-11H,4,12H2,1-3H3
• InChI Key: FVRDZKJYGTTWJH-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)C2=CC=CC=C2N=C1SCC3=NC(=NO3)C4=CC(=C(C=C4)OC)OC
• Molecular Formula: C21H20N4O4S
• Molecular Weight: 424.5 g/mol

Description

2-({[3-(3,4-Dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-3-ethyl-3,4-dihydroquinazolin-4-one is a useful research compound. Its molecular formula is C21H20N4O4S and its molecular weight is 424.48. The purity is usually 95%.
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Scientific Research Applications

Biological Studies and Antimicrobial Activities

• Oxadiazole derivatives, including those with sulfanyl substitutions, have shown promise in biological studies, particularly in antimicrobial and antioxidant activities. For instance, compounds with 1,3,4-oxadiazole-2-thione moieties have demonstrated good antibacterial activity against Staphylococcus aureus and potent antioxidant properties (Karanth et al., 2019).
• Quinazoline derivatives are explored for their potential as antimicrobial agents, showing effectiveness against various bacterial and fungal strains (Desai et al., 2007).

Antitumor Activity

• Certain benzyl-substituted quinazolinone analogues have been designed and synthesized, showing significant in vitro antitumor activity. These compounds have displayed broad spectrum antitumor properties and are considered more potent than the standard drug 5-FU (Al-Suwaidan et al., 2016).

Antipyretic and Anti-inflammatory Activities

• Novel triazoloquinazolines and triazinoquinazolines containing benzenesulfonamide moieties have shown good antipyretic and anti-inflammatory activities (Ghorab et al., 2010).

Synthesis and Chemical Properties

• The synthesis of polyhydroquinoline derivatives using 3-methyl-1-sulfonic acid imidazolium hydrogen sulfate as a catalyst highlights the utility of certain catalysts in creating complex quinoline structures. This clean and efficient method provides high yields of desired products (Khaligh, 2014).
• The thermo-physical properties of oxadiazole derivatives have been studied, providing insights into their behavior in different solvents, which is crucial for their application in drug delivery and material science (Godhani et al., 2013).